PK-THPP
PK-THPP
PK-THPP is a TASK-3 channel blocker.
Brand Name:
Vulcanchem
CAS No.:
1332454-07-5
VCID:
VC0539844
InChI:
InChI=1S/C29H32N4O2/c1-2-6-27(34)23-13-16-32(17-14-23)28-25-19-33(18-15-26(25)30-20-31-28)29(35)24-11-9-22(10-12-24)21-7-4-3-5-8-21/h3-5,7-12,20,23H,2,6,13-19H2,1H3
SMILES:
CCCC(=O)C1CCN(CC1)C2=NC=NC3=C2CN(CC3)C(=O)C4=CC=C(C=C4)C5=CC=CC=C5
Molecular Formula:
C29H32N4O2
Molecular Weight:
468.6
PK-THPP
CAS No.: 1332454-07-5
Inhibitors
VCID: VC0539844
Molecular Formula: C29H32N4O2
Molecular Weight: 468.6
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 1332454-07-5 |
|---|---|
| Product Name | PK-THPP |
| Molecular Formula | C29H32N4O2 |
| Molecular Weight | 468.6 |
| IUPAC Name | 1-[1-[6-(4-phenylbenzoyl)-7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-4-yl]piperidin-4-yl]butan-1-one |
| Standard InChI | InChI=1S/C29H32N4O2/c1-2-6-27(34)23-13-16-32(17-14-23)28-25-19-33(18-15-26(25)30-20-31-28)29(35)24-11-9-22(10-12-24)21-7-4-3-5-8-21/h3-5,7-12,20,23H,2,6,13-19H2,1H3 |
| Standard InChIKey | CJZGRIRZVHNUSM-UHFFFAOYSA-N |
| SMILES | CCCC(=O)C1CCN(CC1)C2=NC=NC3=C2CN(CC3)C(=O)C4=CC=C(C=C4)C5=CC=CC=C5 |
| Appearance | Solid powder |
| Description | PK-THPP is a TASK-3 channel blocker. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | PK-THPP; PK THPP; PKTHPP; |
| Reference | 1: Srisomboon Y, Zaidman NA, Maniak PJ, Deachapunya C, O'Grady SM. P2Y receptor regulation of K2P channels that facilitate K(+) secretion by human mammary epithelial cells. Am J Physiol Cell Physiol. 2018 Jan 24. doi: 10.1152/ajpcell.00342.2016. [Epub ahead of print] PubMed PMID: 29365273. 2: Feng HJ, Faingold CL. Abnormalities of serotonergic neurotransmission in animal models of SUDEP. Epilepsy Behav. 2017 Jun;71(Pt B):174-180. doi: 10.1016/j.yebeh.2015.06.008. Epub 2015 Aug 10. Review. PubMed PMID: 26272185; PubMed Central PMCID: PMC4749463. 3: Zeng C, Long X, Cotten JF, Forman SA, Solt K, Faingold CL, Feng HJ. Fluoxetine prevents respiratory arrest without enhancing ventilation in DBA/1 mice. Epilepsy Behav. 2015 Apr;45:1-7. doi: 10.1016/j.yebeh.2015.02.013. Epub 2015 Mar 13. PubMed PMID: 25771493; PubMed Central PMCID: PMC4424071. 4: Cotten JF. TASK-1 (KCNK3) and TASK-3 (KCNK9) tandem pore potassium channel antagonists stimulate breathing in isoflurane-anesthetized rats. Anesth Analg. 2013 Apr;116(4):810-6. doi: 10.1213/ANE.0b013e318284469d. Epub 2013 Mar 4. PubMed PMID: 23460565; PubMed Central PMCID: PMC3865919. |
| PubChem Compound | 53464059 |
| Last Modified | Nov 11 2021 |
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